2-Pyridinamine, 3-(methylsulfonyl)-
Cat. No. B2874928
M. Wt: 172.2
InChI Key: MXDDWPNJZHWSNA-UHFFFAOYSA-N
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Patent
US07718801B2
Procedure details
The mixture of 800 mg of 2-chloro-3-(methylsulfonyl)pyridine (synthesized according to a method disclosed in J. Org. Chem. 1979, 44, 3080-3082) and 60 mL of aqueous ammonia, was stirred overnight in a sealed-tube at 175° C. After cooling back to room temperature, the mixture was extracted with diethyl ether, and the organic layer was washed with saturated brine and dried over anhydrous sodium sulfate. The insolubles were filtered. The filtrate was concentrated under reduced pressure, and 473 mg of 3-(methylsulfonyl)pyridine-2-amine [162-1] was obtained as a light orange solid.
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[C:7]([S:8]([CH3:11])(=[O:10])=[O:9])=[CH:6][CH:5]=[CH:4][N:3]=1.[NH3:12]>>[CH3:11][S:8]([C:7]1[C:2]([NH2:12])=[N:3][CH:4]=[CH:5][CH:6]=1)(=[O:10])=[O:9]
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Inputs
Step One
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Name
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Quantity
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800 mg
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Type
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reactant
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Smiles
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ClC1=NC=CC=C1S(=O)(=O)C
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Step Two
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Name
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Quantity
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60 mL
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Type
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reactant
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Smiles
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N
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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synthesized
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EXTRACTION
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Type
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EXTRACTION
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Details
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the mixture was extracted with diethyl ether
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WASH
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Type
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WASH
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Details
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the organic layer was washed with saturated brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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The insolubles were filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The filtrate was concentrated under reduced pressure
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CS(=O)(=O)C=1C(=NC=CC1)N
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 473 mg |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
